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Compound of Interest

Compound Name: 6-FAM SE

CAS No.: 92557-81-8

Cat. No.: B1672044

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the fluorescent labeling of cell surface

proteins on live cells using 6-Carboxyfluorescein Succinimidyl Ester (6-FAM SE). This method

is crucial for a variety of applications, including flow cytometry, fluorescence microscopy, and

cell-based assays where the visualization and tracking of surface proteins are required.

Principle of Labeling
6-FAM SE is an amine-reactive fluorescent dye. The succinimidyl ester (SE) moiety of 6-FAM
SE reacts with primary amines, such as the ε-amino group of lysine residues and the N-termini

of polypeptides, to form stable covalent amide bonds. When live cells are incubated with 6-
FAM SE under appropriate conditions, the dye will predominantly label proteins on the cell

surface that have exposed primary amines. By performing the labeling at low temperatures and

for a short duration, internalization of the dye is minimized, ensuring specific labeling of the cell

surface proteome. It is important to use a buffer with a slightly basic pH (7.2-8.5) to facilitate the

reaction, as the primary amines need to be in a non-protonated state to be reactive.
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Materials and Reagents
Reagent/Material Supplier Catalog Number

6-FAM SE Various N/A

Anhydrous Dimethyl Sulfoxide

(DMSO)
Various N/A

Phosphate-Buffered Saline

(PBS), pH 7.4
Various N/A

1 M HEPES solution, pH 8.0 Various N/A

Fetal Bovine Serum (FBS) Various N/A

Cell culture medium Various N/A

Adherent or suspension cells N/A N/A

1.5 mL microcentrifuge tubes Various N/A

Hemocytometer or cell counter Various N/A

Centrifuge Various N/A

Incubator Various N/A

Fluorescence microscope or

flow cytometer
Various N/A

Experimental Protocols
Preparation of Reagents
3.1.1. 10 mM 6-FAM SE Stock Solution

Allow the vial of 6-FAM SE to equilibrate to room temperature before opening to prevent

moisture condensation.

Prepare a 10 mM stock solution of 6-FAM SE by dissolving the appropriate amount of the

dye in anhydrous DMSO. For example, to prepare a 1 mM stock solution, dissolve 467.4 µg

of 6-FAM SE in 1 mL of DMSO.[1]
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Vortex briefly to ensure the dye is fully dissolved.

Aliquot the stock solution into single-use, light-protected tubes and store at -20°C. Avoid

repeated freeze-thaw cycles.

3.1.2. Labeling Buffer (PBS, pH 8.0)

Prepare a fresh labeling buffer by adding 1 M HEPES solution (pH 8.0) to sterile PBS to a

final concentration of 20 mM.

Adjust the pH to 8.0 if necessary.

Sterile filter the buffer before use.

3.1.3. Quenching Buffer (100 mM Glycine in PBS)

Dissolve glycine in PBS to a final concentration of 100 mM.

Sterile filter the buffer and store at 4°C.

Protocol for Labeling Suspension Cells
Cell Preparation: Harvest cells and wash twice with ice-cold PBS to remove any residual

serum proteins.

Cell Counting: Count the cells and resuspend the cell pellet in ice-cold Labeling Buffer at a

concentration of 1-10 x 10^6 cells/mL.

Dye Preparation: Immediately before use, dilute the 10 mM 6-FAM SE stock solution in

Labeling Buffer to the desired final working concentration. A starting concentration of 1-10

µM is recommended, but this should be optimized for your specific cell type and application.

Labeling Reaction: Add the diluted 6-FAM SE working solution to the cell suspension.

Incubation: Incubate the cells for 15-30 minutes at 4°C or on ice, protected from light.[2]

Gentle mixing during incubation can enhance labeling uniformity. Incubation at 4°C is

recommended to minimize dye internalization.[2]
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Quenching: Add an equal volume of Quenching Buffer to the cell suspension to stop the

labeling reaction by consuming any unreacted 6-FAM SE.

Incubation: Incubate for 10 minutes at room temperature.

Washing: Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant. Wash the

cell pellet three times with ice-cold PBS containing 1% FBS to remove any unbound dye.

Analysis: Resuspend the final cell pellet in an appropriate buffer for downstream analysis by

flow cytometry or fluorescence microscopy.

Protocol for Labeling Adherent Cells
Cell Preparation: Grow adherent cells to the desired confluency on coverslips or in culture

plates.

Washing: Gently wash the cells twice with ice-cold PBS to remove any residual serum

proteins from the culture medium.

Dye Preparation: Immediately before use, dilute the 10 mM 6-FAM SE stock solution in

Labeling Buffer to the desired final working concentration (1-10 µM is a recommended

starting range).

Labeling Reaction: Add the diluted 6-FAM SE working solution to the cells, ensuring the

entire surface of the cell monolayer is covered.

Incubation: Incubate the cells for 15-30 minutes at 4°C, protected from light.

Quenching: Remove the labeling solution and add Quenching Buffer to the cells.

Incubation: Incubate for 10 minutes at room temperature.

Washing: Gently wash the cells three times with ice-cold PBS containing 1% FBS.

Analysis: The labeled cells are now ready for analysis by fluorescence microscopy.
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Table 1: Recommended Starting Conditions for 6-FAM SE Cell Surface Labeling

Parameter Recommended Range Notes

Cell Density 1-10 x 10^6 cells/mL
Optimization is recommended

for each cell type.

6-FAM SE Concentration 1-10 µM
Titration is crucial to determine

the optimal concentration.

Incubation Time 15-30 minutes
Longer times may increase

internalization.

Incubation Temperature 4°C or on ice
Minimizes endocytosis of the

labeled proteins.[2]

pH of Labeling Buffer 7.2-8.5

Optimal for the reaction

between the NHS ester and

primary amines.[2]
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Experimental Workflow for 6-FAM SE Cell Surface Protein Labeling
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Caption: A flowchart illustrating the key steps in the 6-FAM SE cell surface protein labeling

protocol.
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Principle of 6-FAM SE Cell Surface Labeling
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Caption: A diagram showing the reaction of 6-FAM SE with a primary amine on a cell surface

protein.
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Issue Possible Cause Solution

Low fluorescence signal

- Suboptimal dye

concentration- Insufficient

incubation time- Hydrolyzed 6-

FAM SE

- Titrate the 6-FAM SE

concentration.- Increase

incubation time (while

monitoring for internalization).-

Prepare fresh 6-FAM SE stock

solution in anhydrous DMSO.

High background fluorescence

- Incomplete removal of

unbound dye- Cell death

leading to intracellular staining

- Increase the number of

washing steps.- Assess cell

viability before and after

labeling. Use a viability dye to

exclude dead cells from

analysis.

High cell death

- Cytotoxicity of the dye at high

concentrations- Harsh cell

handling

- Use the lowest effective

concentration of 6-FAM SE.-

Handle cells gently during

washing and centrifugation.

Internalization of the dye

- Incubation temperature is too

high- Incubation time is too

long

- Perform the labeling reaction

at 4°C or on ice.[2]- Reduce

the incubation time.

Controls and Validation
To ensure that the labeling is specific to the cell surface, the following controls are

recommended:

Unlabeled Control: Cells that have not been treated with 6-FAM SE to determine the level of

autofluorescence.

Permeabilized Control: A parallel sample of cells can be fixed and permeabilized before

labeling. A significant increase in fluorescence intensity in the permeabilized sample

compared to the non-permeabilized sample indicates that the labeling is predominantly on

the cell surface in the non-permeabilized cells.
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Viability Control: Use a viability dye such as Propidium Iodide or Trypan Blue to assess cell

membrane integrity after labeling. This will help to distinguish between surface labeling of

live cells and intracellular labeling of dead cells.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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